2-Chloro-6-hydroxynicotinic acid
Overview
Description
2-Chloro-6-hydroxynicotinic acid is a chemical compound with the molecular formula C6H4ClNO3 and a molecular weight of 173.56 . It is a solid substance at room temperature . It is also known by its IUPAC name, 2-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxylic acid .
Synthesis Analysis
The synthesis of 2-Chloro-6-hydroxynicotinic acid involves reactions with triorganotin compounds . These compounds are characterized by elemental analysis, IR, and 1H NMR spectroscopy .
Molecular Structure Analysis
The molecular structure of 2-Chloro-6-hydroxynicotinic acid has been investigated using various techniques . The link between the molecular structure of a solute in a saturated solution and in the crystalline solid in equilibrium with that solution was investigated .
Chemical Reactions Analysis
The chemical reactions of 2-Chloro-6-hydroxynicotinic acid involve its reaction with triorganotin compounds . This reaction yields eight triorganotin compounds .
Physical And Chemical Properties Analysis
2-Chloro-6-hydroxynicotinic acid is a solid at 20 degrees Celsius . The compound is white to light yellow to light red in color .
Scientific Research Applications
Crystallization Studies
2-Chloro-6-hydroxynicotinic acid has been used in crystallization studies to understand the impact of pH on the outcome. These studies are crucial for industries like pharmaceuticals, where crystal form can affect drug solubility and bioavailability .
Solubility Research
Research into the solubility of hydroxynicotinic acids, including 2-Chloro-6-hydroxynicotinic acid, provides insights into how changes in molecular structure affect solubility. This is particularly relevant for the formulation of drugs and other chemical products .
Medicinal Chemistry
In medicinal chemistry, 2-Chloro-6-hydroxynicotinic acid serves as a substrate for creating compounds like 5,6-dichloronicotinic acid, which is significant in the development of lipid-lowering medications .
Synthesis of Organotin Compounds
2-Chloro-6-hydroxynicotinic acid reacts with organotin oxides to yield triorganotin compounds, which are characterized for their potential applications in materials science and catalysis .
Hydrogen Bonding Studies
The compound’s ability to form intramolecular hydrogen bonds has been studied to understand its increased solubility, which is essential for its application in various solvents .
NMR Spectroscopy
NMR studies have utilized 2-Chloro-6-hydroxynicotinic acid to gain insights into the intramolecular interactions and aggregation behavior of nicotinic acids in solutions .
Lipid-Lowering Drug Formulation
The lipid-lowering properties of 2-Chloro-6-hydroxynicotinic acid make it a valuable component in the formulation of weight loss medications, highlighting its role in health and medicine .
Safety and Hazards
properties
IUPAC Name |
2-chloro-6-oxo-1H-pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4ClNO3/c7-5-3(6(10)11)1-2-4(9)8-5/h1-2H,(H,8,9)(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSCFFOOWFVZSSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC(=C1C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90652072 |
Source
|
| Record name | 2-Chloro-6-oxo-1,6-dihydropyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90652072 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
173.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-6-hydroxynicotinic acid | |
CAS RN |
38025-90-0 |
Source
|
| Record name | 2-Chloro-6-oxo-1,6-dihydropyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90652072 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Chloro-6-hydroxy-nicotinic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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